Cas no 1261269-34-4 (1-(2-Methylpropyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2-Methylpropyl)cyclobutane-1-carboxylic acid
• CAS No: 1261269-34-4
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD18253513
• CID: 2128358
• PubChem ID: 53485729
• Update Time: 2023-08-03

1-(2-Methylpropyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)cyclobutane-1-carboxylic acid
• 1-Isobutylcyclobutanecarboxylic acid
• NE16265
• 1-(2-Methylpropyl)cyclobutane-1-carboxylic acid

• MDL： MFCD18253513
• Inchi： 1S/C9H16O2/c1-7(2)6-9(8(10)11)4-3-5-9/h7H,3-6H2,1-2H3,(H,10,11)
• InChI Key： USBGKMQRCNIFRV-UHFFFAOYSA-N
• SMILES： OC(C1(CC(C)C)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 157
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 251.3±8.0 °C at 760 mmHg
• Flash Point: 119.5±13.1 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(2-Methylpropyl)cyclobutane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)